4-(4-chlorophenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(4-chlorophenyl)-N-(2-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H17ClFN3O/c18-13-5-7-14(8-6-13)21-9-11-22(12-10-21)17(23)20-16-4-2-1-3-15(16)19/h1-8H,9-12H2,(H,20,23)
• InChI Key: TYIGFBAYNOAESF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H17ClFN3O
• Molecular Weight: 333.8 g/mol

Description

The compound “4-(4-chlorophenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide” is a derivative of piperazine, which is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. The compound has additional phenyl rings which are substituted with chloro and fluoro groups.

Molecular Structure Analysis

The compound contains a piperazine ring, which is a heterocyclic amine consisting of a six-membered ring with two nitrogen atoms at opposite positions. Attached to this ring are two phenyl rings, one of which has a chlorine atom attached (4-chlorophenyl), and the other has a fluorine atom attached (2-fluorophenyl).

Chemical Reactions Analysis

Piperazine derivatives can undergo a variety of chemical reactions, including acylation, alkylation, and substitution reactions, depending on the specific substituents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of halogens like chlorine and fluorine can affect the compound’s reactivity, polarity, and boiling/melting points.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some piperazine derivatives are used as antipsychotic drugs, while others have anthelmintic (anti-worm) properties.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Piperazine and its derivatives can be harmful if swallowed, inhaled, or come into contact with the skin. They can also cause eye irritation.

Future Directions

The future directions for research into this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical compound, future research might focus on improving its efficacy, reducing side effects, or exploring new therapeutic uses.